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Kadsurin A Kadsurin A Kadsurin A is a member of benzodioxoles.
Brand Name: Vulcanchem
CAS No.: 99340-07-5
VCID: VC0042791
InChI: InChI=1S/C21H24O6/c1-5-6-15-10-20(23-3)13(2)19(27-21(20,24-4)11-16(15)22)14-7-8-17-18(9-14)26-12-25-17/h5,7-10,13,19H,1,6,11-12H2,2-4H3/t13-,19+,20+,21-/m1/s1
SMILES: CC1C(OC2(C1(C=C(C(=O)C2)CC=C)OC)OC)C3=CC4=C(C=C3)OCO4
Molecular Formula: C21H24O6
Molecular Weight: 372.4 g/mol

Kadsurin A

CAS No.: 99340-07-5

Reference Standards

VCID: VC0042791

Molecular Formula: C21H24O6

Molecular Weight: 372.4 g/mol

Kadsurin A - 99340-07-5

CAS No. 99340-07-5
Product Name Kadsurin A
Molecular Formula C21H24O6
Molecular Weight 372.4 g/mol
IUPAC Name (2S,3R,3aS,7aR)-2-(1,3-benzodioxol-5-yl)-3a,7a-dimethoxy-3-methyl-5-prop-2-enyl-3,7-dihydro-2H-1-benzofuran-6-one
Standard InChI InChI=1S/C21H24O6/c1-5-6-15-10-20(23-3)13(2)19(27-21(20,24-4)11-16(15)22)14-7-8-17-18(9-14)26-12-25-17/h5,7-10,13,19H,1,6,11-12H2,2-4H3/t13-,19+,20+,21-/m1/s1
Standard InChIKey YVRYZXAHRGGELT-MZNUGIIHSA-N
Isomeric SMILES C[C@@H]1[C@H](O[C@]2([C@@]1(C=C(C(=O)C2)CC=C)OC)OC)C3=CC4=C(C=C3)OCO4
SMILES CC1C(OC2(C1(C=C(C(=O)C2)CC=C)OC)OC)C3=CC4=C(C=C3)OCO4
Canonical SMILES CC1C(OC2(C1(C=C(C(=O)C2)CC=C)OC)OC)C3=CC4=C(C=C3)OCO4
Appearance Oil
Description Kadsurin A is a member of benzodioxoles.
PubChem Compound 442885
Last Modified Nov 12 2021
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